1-{[1-(4-Ethylphenyl)ethyl]amino}propan-2-ol

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 1-[1-(4-ethylphenyl)ethylamino]propan-2-ol
• InChI: InChI=1S/C13H21NO/c1-4-12-5-7-13(8-6-12)11(3)14-9-10(2)15/h5-8,10-11,14-15H,4,9H2,1-3H3
• InChI Key: ZBPLQSSIDJUZPG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C)NCC(C)O

Description

1-{[1-(4-Ethylphenyl)ethyl]amino}propan-2-ol is an amino alcohol derivative characterized by a propan-2-ol backbone substituted with a 4-ethylphenylethylamino group. This compound combines an aromatic ethylphenyl moiety with polar functional groups (amine and alcohol), conferring unique physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[1-(4-Ethylphenyl)ethyl]amino}propan-2-ol typically involves the reaction of 4-ethylphenyl ethyl ketone with an appropriate amine under controlled conditions. The reaction is often carried out in the presence of a reducing agent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include steps such as distillation and recrystallization to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

1-{[1-(4-Ethylphenyl)ethyl]amino}propan-2-ol undergoes various chemical reactions, including:

Oxidation: This reaction involves the conversion of the alcohol group to a carbonyl group.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The amino group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various amines .

Scientific Research Applications

1-{[1-(4-Ethylphenyl)ethyl]amino}propan-2-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of 1-{[1-(4-Ethylphenyl)ethyl]amino}propan-2-ol involves its interaction with specific molecular targets. The compound may act on enzymes or receptors, leading to changes in cellular processes. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

• Lipophilicity : The 4-ethylphenyl group increases logP compared to halogenated (e.g., 4-chlorophenyl) or polar (e.g., methoxy) analogs, enhancing membrane permeability but reducing water solubility .
• Electron Effects : Fluorine substituents (e.g., 2,4-difluorophenyl) introduce electronegativity, improving target binding via dipole interactions . Chlorine, being larger, enhances halogen bonding but may reduce bioavailability .

Research Implications

1-{[1-(4-Ethylphenyl)ethyl]amino}propan-2-ol represents a promising scaffold for drug development, particularly in therapies requiring lipophilic, brain-penetrant agents. Its structural analogs highlight the critical role of aromatic substituents in tuning pharmacokinetic and pharmacodynamic profiles. Further studies should explore its receptor binding kinetics and in vivo efficacy relative to halogenated and methylated counterparts .

Biological Activity

1-{[1-(4-Ethylphenyl)ethyl]amino}propan-2-ol, also known as 2-{[1-(4-ethylphenyl)ethyl]amino}propan-1-ol, is a compound with a unique structural configuration that includes an ethyl group attached to a phenyl ring, an amino group, and a hydroxyl group. This design contributes to its potential biological activity, particularly in pharmacological contexts. Below is an overview of the compound's biological activity, synthesis methods, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 1-{[1-(4-Ethylphenyl)ethyl]amino}propan-2-ol is C$_{15}$H$_{23}$N$_{1}$O$_{1}$, with a molecular weight of approximately 233.36 g/mol. The compound features a propanol backbone that is critical for its interaction with biological targets.

Research indicates that 1-{[1-(4-Ethylphenyl)ethyl]amino}propan-2-ol exhibits biological activity through several mechanisms:

• Receptor Interaction : The compound can modulate receptor activity, potentially influencing neurotransmitter systems.
• Enzyme Modulation : It may interact with various enzymes, affecting their catalytic activities and leading to diverse pharmacological effects.

Pharmacological Applications

The potential applications of this compound span various fields, including:

• Neuropharmacology : Due to its ability to interact with neurotransmitter receptors.
• Antimicrobial Activity : Similar compounds have shown effectiveness against various pathogens.

Synthesis Methods

The synthesis of 1-{[1-(4-Ethylphenyl)ethyl]amino}propan-2-ol typically involves the reaction of 4-ethylbenzylamine with an epoxide or halohydrin. A common synthetic pathway includes:

• Starting Material : 4-Ethylbenzylamine
• Reagents : Epoxide or halohydrin
• Reaction Conditions : Conducted under reflux conditions to facilitate the formation of the desired product.

Research Findings and Case Studies

Several studies have evaluated the biological activity and pharmacological potential of similar compounds. Below are key findings:

Study	Compound Evaluated	Biological Activity	Key Findings
	2-{[1-(4-Ethylphenyl)ethyl]amino}propan-1-ol	Enzyme Inhibition	Demonstrated inhibition of specific enzymes linked to metabolic pathways.
	Pyrido[2,3-d]pyrimidines	Cancer Cell Targeting	Identified as a potent inhibitor of EPH receptors overexpressed in cancers.
	Mannich Bases	Antimicrobial Activity	Showed moderate activity against Enterobacter aerogenes and Staphylococcus aureus.